Cas no 130852-06-1 (Cyclohexaneacetic acid, 2-acetyl-, methyl ester, (1R,2S)-)

• Product Name: Cyclohexaneacetic acid, 2-acetyl-, methyl ester, (1R,2S)-
• CAS No: 130852-06-1
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 1226822
• Update Time: 2024-08-04

Cyclohexaneacetic acid, 2-acetyl-, methyl ester, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 2-acetyl-, methyl ester, (1R,2S)-

• Inchi： 1S/C11H18O3/c1-8(12)10-6-4-3-5-9(10)7-11(13)14-2/h9-10H,3-7H2,1-2H3/t9-,10-/m1/s1
• InChI Key： GJDZQRUXVOQJBG-NXEZZACHSA-N
• SMILES： [C@H]1(CC(OC)=O)CCCC[C@@H]1C(C)=O

Computed Properties

• Exact Mass: 198.12564

Experimental Properties

• Density: 1.015±0.06 g/cm3(Predicted)
• Boiling Point: 272.3±13.0 °C(Predicted)
• PSA: 43.37